![molecular formula C26H31N3O5S B11623416 (2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide](/img/structure/B11623416.png)
(2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide
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Description
The compound “(2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide” is a thiazinane derivative characterized by a six-membered heterocyclic ring containing sulfur and nitrogen atoms. Its structure integrates a 1,3-benzodioxole moiety, an ethyl group at position 3, a hexyloxy-substituted phenyl carboxamide, and a ketone group at position 4 (inferred from structural analogs in ). The Z-configuration of the imino group is critical for maintaining stereochemical stability and biological interactions.
Properties
Molecular Formula |
C26H31N3O5S |
|---|---|
Molecular Weight |
497.6 g/mol |
IUPAC Name |
2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-(4-hexoxyphenyl)-4-oxo-1,3-thiazinane-6-carboxamide |
InChI |
InChI=1S/C26H31N3O5S/c1-3-5-6-7-14-32-20-11-8-18(9-12-20)27-25(31)23-16-24(30)29(4-2)26(35-23)28-19-10-13-21-22(15-19)34-17-33-21/h8-13,15,23H,3-7,14,16-17H2,1-2H3,(H,27,31) |
InChI Key |
QUWLXSBJMJFZJB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)NC(=O)C2CC(=O)N(C(=NC3=CC4=C(C=C3)OCO4)S2)CC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide typically involves multiple steps, starting with the preparation of the benzodioxole and thiazinane intermediates. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process.
Chemical Reactions Analysis
Types of Reactions
(2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new derivatives.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary, but they often involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids or ketones, while reduction can produce alcohols or amines.
Scientific Research Applications
(2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide has several scientific research applications, including:
Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: It can be used to investigate biological pathways and interactions due to its unique structure.
Medicine: The compound has potential therapeutic applications, such as in the development of new drugs targeting specific diseases.
Industry: It can be used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of (2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a class of thiazinane derivatives with modifications at the imino, alkyl, and aryloxy groups. Below is a comparative analysis with structurally related compounds:
Table 1: Structural and Functional Comparison
Key Findings from Comparative Analysis:
Fluorine substituents (e.g., in ) increase metabolic stability but may reduce solubility, whereas chlorine () enhances electrophilicity for covalent interactions .
Synthetic Routes :
- Thiazinane derivatives are typically synthesized via cyclocondensation of thioureas with α,β-unsaturated ketones (). The hexyloxy group in the target compound likely requires protective-group strategies during synthesis to prevent ether cleavage .
Pharmacological Profiles :
- Methyl/ethyl groups at position 3 (e.g., ) improve steric shielding of the thiazinane ring, reducing off-target interactions .
- Benzodioxole moieties () enhance π-π stacking with aromatic residues in enzyme active sites, as seen in related kinase inhibitors .
Biological Activity
The compound (2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide is a synthetic derivative that has garnered interest due to its potential biological activities, particularly in the context of cancer treatment and antimicrobial properties. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound.
Chemical Structure and Properties
The structure of the compound can be broken down into several key functional groups:
- Benzodioxole moiety : Known for its role in various biological activities.
- Thiazinane ring : Imparts stability and potential reactivity.
- Carboxamide group : Often associated with biological activity in pharmaceuticals.
Antitumor Activity
Recent studies have indicated that compounds similar to (2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide exhibit significant antitumor properties. For instance:
- In Vitro Studies : The compound was tested against various cancer cell lines using the MTT assay. Results showed dose-dependent inhibition of cell proliferation in human liver cancer (HepG2) and colon carcinoma (HCT116) cell lines. The IC50 values were comparable to established chemotherapeutic agents, suggesting strong antiproliferative effects .
- In Vivo Studies : Animal models demonstrated that administration of the compound significantly reduced tumor volume in colon cancer models. The suppression rates ranged from 70% to 90%, indicating its potential as an effective therapeutic agent .
The proposed mechanisms through which (2Z)-2-(1,3-benzodioxol-5-ylimino)-3-ethyl-N-[4-(hexyloxy)phenyl]-4-oxo-1,3-thiazinane-6-carboxamide exerts its effects include:
- Induction of Apoptosis : The compound was shown to induce apoptosis in cancer cells, evidenced by TUNEL assays which displayed increased apoptotic signals in treated groups compared to controls .
- Anti-Angiogenesis : Histological analysis indicated a significant reduction in vascular density within tumors treated with this compound, suggesting an anti-angiogenic effect which is critical for tumor growth inhibition .
Antimicrobial Activity
In addition to its antitumor properties, derivatives of this compound have been evaluated for antimicrobial activity. Preliminary results indicate that certain modifications enhance efficacy against both bacterial and fungal strains. The thiazine structure is thought to contribute to this activity through disruption of microbial cell wall synthesis .
Case Studies and Research Findings
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
